Cas no 862831-61-6 (methyl 2-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamidobenzoate)

• Product Name: methyl 2-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamidobenzoate
• CAS No: 862831-61-6
• MF: C₂₀H₁₈N₂O₄
• MW: 350.367925167084
• CID: 5798682
• Update Time: 2025-10-22

methyl 2-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetyl]amino]-, methyl ester
• methyl 2-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamidobenzoate

• Inchi： 1S/C20H18N2O4/c1-12-17(14-9-5-7-11-16(14)22(12)2)18(23)19(24)21-15-10-6-4-8-13(15)20(25)26-3/h4-11H,1-3H3,(H,21,24)
• InChI Key： HMKDEVOEGQVGBD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(C(C1C2=C(N(C)C=1C)C=CC=C2)=O)=O

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 10.31±0.70(Predicted)

Additional information on methyl 2-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamidobenzoate

Methyl 2-(1,2-Dimethyl-1H-indol-3-yl)-2-oxoacetamidobenzoate (CAS No. 862831-61-6): A Comprehensive Overview

Methyl 2-(1,2-Dimethyl-1H-indol-3-yl)-2-oxoacetamidobenzoate, a compound with the CAS registry number 862831-61-6, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoate esters, which are widely studied for their potential applications in drug development. The structure of this molecule is characterized by a benzoate ester group attached to a dimethylindole moiety, making it a unique candidate for exploring novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and pharmacokinetic properties of this compound with greater accuracy. For instance, studies using molecular docking simulations have revealed that the dimethylindole group in the molecule exhibits strong binding affinity to several receptor sites, suggesting its potential role in modulating cellular signaling pathways. Furthermore, experimental data from in vitro assays have demonstrated that this compound possesses antioxidant properties, which could be beneficial in treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions.

The synthesis of methyl 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamidobenzoate involves a multi-step process that combines principles from both organic synthesis and peptide chemistry. The key steps include the preparation of the indole derivative, followed by coupling reactions to introduce the benzoate ester group. Researchers have optimized these reactions to achieve high yields and purity, ensuring that the compound is suitable for preclinical studies.

One of the most promising aspects of this compound is its ability to act as a prodrug, which can be metabolized in vivo to release bioactive metabolites. This property not only enhances its pharmacokinetic profile but also reduces potential side effects. Recent studies have explored the use of this compound as a precursor for developing drugs targeting cancer therapy, where it has shown selective cytotoxicity against various cancer cell lines.

In terms of structural analysis, the molecule's three-dimensional conformation plays a critical role in determining its biological activity. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its molecular geometry. These studies have revealed that the compound adopts a rigid conformation due to the presence of aromatic rings and hydrogen bonding interactions, which contribute to its stability and bioavailability.

Another area of active research is the investigation of this compound's interaction with biological membranes. Experiments using lipid bilayers have shown that it exhibits moderate membrane permeability, which is essential for its ability to cross cellular barriers and exert its effects at target sites. This property makes it a strong candidate for drug delivery systems aimed at improving drug penetration into tissues.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new insights into the therapeutic potential of methyl 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamidobenzoate. Ongoing clinical trials are focusing on evaluating its safety profile and efficacy in treating chronic inflammatory diseases and infectious agents. If successful, this compound could pave the way for a new generation of drugs with improved efficacy and reduced toxicity.

In conclusion, methyl 2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamidobenzoate (CAS No. 862831-61) represents a significant advancement in organic chemistry with vast opportunities for therapeutic applications. Its unique structure, coupled with favorable pharmacokinetic properties, positions it as a promising candidate for future drug development efforts.